Cas no 13105-72-1 (2-Methyl(prop-2-yn-1-yl)aminoethan-1-ol)

• Product Name: 2-Methyl(prop-2-yn-1-yl)aminoethan-1-ol
• CAS No: 13105-72-1
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD14631477
• CID: 236190
• PubChem ID: 287929
• Update Time: 2025-07-20

2-Methyl(prop-2-yn-1-yl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-(methyl-2-propyn-1-ylamino)-
• 2-[methyl(prop-2-ynyl)amino]ethanol
• N-methyl-N-propargylaminoethanol
• EN300-70216
• FKPAVGPHHCZBEB-UHFFFAOYSA-N
• Z137708158
• NSC-148221
• methyl-N-(2-hydroxyethyl)propargylamine
• 2-[methyl(prop-2-yn-1-yl)amino]ethan-1-ol
• W16073
• NSC148221
• AKOS005216782
• DTXSID50302041
• 2-(Methyl(prop-2-yn-1-yl)amino)ethan-1-ol
• MFCD14631477
• 2-(N-methyl-N-prop-2-yn-1-ylamino)ethanol
• CS-0198423
• AS-65170
• 13105-72-1
• 2-(N-Methyl-N-propargylamino)ethanol
• SCHEMBL667715
• Ethanol, 2-(methyl-2-propyn-1-ylamino)-
• DB-148576
• 2-[methyl(prop-2-yn-1-yl)amino]ethanol
• 2-(Methyl-2-propyn-1-ylamino)ethanol
• 2-Methyl(prop-2-yn-1-yl)aminoethan-1-ol

• MDL： MFCD14631477
• Inchi： 1S/C6H11NO/c1-3-4-7(2)5-6-8/h1,8H,4-6H2,2H3
• InChI Key： FKPAVGPHHCZBEB-UHFFFAOYSA-N
• SMILES： OCCN(C)CC#C

Computed Properties

• Exact Mass: 113.08400
• Monoisotopic Mass: 113.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 91.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: -0.3

Experimental Properties

• Density: 0.974
• Boiling Point: 181.3°Cat760mmHg
• Flash Point: 75.3°C
• Refractive Index: 1.479
• PSA: 23.47000
• LogP: -0.45630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-Methyl(prop-2-yn-1-yl)aminoethan-1-ol

Introduction to 2-Methyl(prop-2-yn-1-yl)aminoethan-1-ol (CAS No. 13105-72-1)

2-Methyl(prop-2-yn-1-yl)aminoethan-1-ol, with the chemical formula C₆H₁₁NO, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number 13105-72-1, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both an amine group and an alkyne moiety makes it a versatile intermediate in synthetic chemistry, particularly in the construction of more complex molecules.

The compound’s structure consists of a propargyl group (prop-2-yn-1-yl) attached to a methyl-substituted ethanol backbone, with an amine functional group at the terminal carbon. This arrangement imparts a high degree of reactivity, making it a valuable building block for medicinal chemists. The amineethanol moiety is particularly noteworthy, as it can participate in various chemical transformations, including nucleophilic additions, condensations, and reductions, which are pivotal in the synthesis of pharmacologically active agents.

In recent years, there has been growing interest in the development of novel compounds with dual functionality, such as those combining both alkyne and amine groups. These features not only enhance reactivity but also allow for the creation of intricate molecular architectures. The 2-methyl(prop-2-yn-1-yl)aminoethan-1-ol structure exemplifies this trend, offering a platform for designing molecules with tailored properties.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The propargyl group can undergo Sonogashira coupling reactions with aryl halides or boronic acids, enabling the introduction of aromatic or heteroaromatic units into the molecule. Similarly, the amine group can be used to form amides, ureas, or other nitrogen-containing heterocycles, which are common motifs in many drugs and agrochemicals. The ethanol backbone provides a hydroxyl group that can be further functionalized through esterification, etherification, or oxidation reactions.

Recent studies have highlighted the utility of 2-methyl(prop-2-yn-1-yl)aminoethan-1-ol in the development of novel therapeutic agents. For instance, researchers have explored its use as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The alkyne and amine functionalities allow for precise modifications that can optimize binding interactions with biological targets. Additionally, the compound’s ability to undergo cross-coupling reactions makes it an attractive candidate for constructing complex scaffolds that mimic natural products or drug-like molecules.

The pharmaceutical industry has been particularly interested in compounds that exhibit dual functionality due to their potential to interact with multiple biological pathways simultaneously. This approach can lead to synergistic effects that enhance therapeutic outcomes while minimizing side effects. The amineethanol core of 2-methyl(prop-2-yn-1-yl)aminoethan-1-ol is well-suited for such applications, as it provides multiple sites for chemical modification without compromising overall stability.

In academic research, this compound has been employed as a key intermediate in the synthesis of complex organic molecules. Its reactivity allows chemists to construct intricate structures with high precision, which is essential for understanding molecular recognition processes and developing new synthetic methodologies. The use of 2-methyl(prop-2-yn-1-yl)aminoethan-1-ol has contributed to advancements in cross-coupling chemistry, particularly in the development of more efficient and sustainable synthetic routes.

The chemical properties of CAS No. 13105-72-1 also make it a valuable tool for studying reaction mechanisms and exploring new synthetic strategies. For example, its ability to participate in various types of reactions under mild conditions has been exploited to develop greener synthetic protocols that reduce waste and energy consumption. These efforts align with broader trends in chemical research aimed at improving sustainability while maintaining or enhancing reaction efficiency.

Another area where this compound has shown promise is in materials science. The unique structural features of 2-methyl(prop-2-ylnl)-aminoethan-l ol make it suitable for applications in polymer chemistry and supramolecular assembly. By incorporating this molecule into polymer backbones or using it as a monomer unit, researchers can create materials with tailored properties such as enhanced solubility, biodegradability, or mechanical strength.

The versatility of CAS No. 13105721 extends to its potential use as a ligand or chelating agent in coordination chemistry. The combination of an alkyne and an amine group provides multiple coordination sites that can bind metal ions selectively. This property is particularly useful in catalysis and catalytic transformations where metal complexes play a crucial role.

In conclusion, 2-Methyl(prop - 2 - yn - 11 - yl ) amino ethan - l - ol (CAS No . 13105 - 72 - 1 ) is a multifunctional compound with broad applicability across multiple scientific disciplines . Its unique structural features , coupled with its reactivity , make it an invaluable tool for synthetic chemists , pharmaceutical researchers , and materials scientists . As research continues to uncover new applications for this molecule , its importance is likely to grow further , contributing to advancements in drug discovery , sustainable chemistry , and materials innovation . p >